(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine

• IUPAC Name: 4-nitro-1,1-dioxo-N-phenyl-2,5-dihydrothiophen-3-amine
• InChI: InChI=1S/C10H10N2O4S/c13-12(14)10-7-17(15,16)6-9(10)11-8-4-2-1-3-5-8/h1-5,11H,6-7H2
• InChI Key: LEUKGJYTDPQZPI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(CS1(=O)=O)[N+](=O)[O-])NC2=CC=CC=C2
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol

Description

(4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine is a chemical compound that has been synthesized and studied for its potential use in various scientific research applications. It is also known by its chemical name, N-phenyl-(4-nitrobenzo[d][1,2]dithiol-3-yl)amine, and has been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The exact mechanism of action of (4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine is not fully understood, but it is believed to interact with certain enzymes and proteins in the body. Studies have shown that this compound can inhibit the activity of certain enzymes, which could have implications for the treatment of certain diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to have potential as an anticancer agent, although further research is needed to fully understand its effectiveness in this area.

Advantages and Limitations for Lab Experiments

One advantage of using (4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving (4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine. One area of interest is its potential use in the development of new drugs for the treatment of diseases such as cancer and inflammation. Another area of potential research is in the development of new organic semiconductors for use in electronic devices. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of (4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine involves a multi-step process that begins with the reaction of 2-chloroaniline with 2,5-dihydro-1,2-dithiolo[4,3-d]pyridazine-1,4-dione to form an intermediate product. This intermediate is then reacted with 4-nitrophenylboronic acid in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

One of the primary areas of scientific research involving (4-nitro-1,1-dioxido-2,5-dihydro-3-thienyl)phenylamine is in the field of organic electronics. This compound has been studied for its potential use as a dopant in organic semiconductors, which could have applications in the development of electronic devices such as solar cells and light-emitting diodes.